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Compound of Interest

Compound Name: 2-Aminobenzonitrile

Cat. No.: B023959

The proper disposal of 2-aminobenzonitrile is critical for ensuring laboratory safety and
environmental protection. Due to its hazardous properties, this chemical cannot be discarded
as regular waste.[1] This guide provides detailed, procedural steps for researchers, scientists,
and drug development professionals to manage and dispose of 2-aminobenzonitrile waste
safely and in accordance with typical hazardous waste regulations.

Hazard Profile and Classification

2-Aminobenzonitrile is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled, and it is suspected of causing cancer.[2][3] It also causes
significant skin and eye irritation.[4] According to transport regulations, it falls under UN number
UN3439, technical name "NITRILES, SOLID, TOXIC, N.O.S.", with a hazard class of 6.1 (Toxic
Solid).[4] Therefore, it must be managed as hazardous waste from the moment it is generated
until its final disposal by a licensed facility.[5][6]
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Identifier Value Source
CAS Number 1885-29-6 [2][4]
UN Number UN3439 [4]

Proper Shipping Name

NITRILES, SOLID, TOXIC,
N.O.S. (2-Aminobenzonitrile)

[4]

Hazard Class

6.1 (Toxic)

[4]

Packing Group

[4]

Flash Point

145 °C/ 293 °F

[4107181e]

Melting Point

45-50°C

[41071€]

GHS Hazard Statements

H302, H312, H332, H315,
H317, H319, H335, H351

[2]1°]

Experimental Protocol: Waste Disposal Procedure

This protocol outlines the necessary steps for the safe handling and disposal of 2-

aminobenzonitrile waste within a laboratory setting.

1.0 Objective: To safely collect, store, and arrange for the disposal of solid 2-

aminobenzonitrile waste and contaminated materials.

2.0 Personal Protective Equipment (PPE): Before handling the chemical waste, ensure the

following PPE is worn:

respirator.[4]

3.0 Materials:

Gloves: Chemically resistant impervious gloves.[2]

Eye Protection: Safety glasses or goggles.[2][4]

Protective Clothing: A lab coat is mandatory.[2][3]

Respiratory Protection: If there is a risk of dust generation, use a NIOSH/MSHA-approved

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-aminobenzonitrile.htm
https://www.spectrumchemical.com/media/sds/A1458_AGHS.pdf
https://www.sigmaaldrich.com/IN/en/product/aldrich/a89901
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-aminobenzonitrile.htm
https://www.sigmaaldrich.com/IN/en/product/aldrich/a89901
https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://www.sigmaaldrich.com/IN/en/product/aldrich/a89901
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://www.cohizon.com/wp-content/uploads/2025/04/2-Amino-benzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o A designated hazardous waste container that is chemically compatible, in good condition,
and has a secure, leak-proof screw cap.[10][11]

e Hazardous Waste Label.

e Secondary containment system (e.g., a larger, chemically resistant bin).[11]

4.0 Procedure:

4.1 Waste Collection:

o Perform all waste handling in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation exposure.[2][3]

o Carefully place solid 2-aminobenzonitrile waste, including any contaminated items like
gloves or weigh boats, directly into the designated hazardous waste container.[5]

» Do not mix 2-aminobenzonitrile with incompatible wastes. Store acids and bases
separately, and keep away from oxidizing agents.[10]

e Ensure the container is not overfilled; leave at least one inch of headroom to allow for
expansion.[10]

4.2 Container Management and Storage:

e Securely cap the waste container at all times, except when adding waste.[1][10]

o Properly label the container with the words "Hazardous Waste," the full chemical name ("2-
Aminobenzonitrile"), and an accurate description of its contents.[5][6]

o Store the sealed container in a designated "Satellite Accumulation Area" (SAA), which must
be at or near the point of waste generation.[5][10] The SAA should be inspected weekly for
any signs of leakage.[10]

e Place the primary waste container within a secondary containment system to prevent the
spread of material in case of a leak.[11]

4.3 Disposal Request and Pickup:
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e Once the container is full or you are finished generating this waste stream, contact your
institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[5]

[6]

» Provide the EHS team with an accurate description of the waste for proper handling and
disposal.[5]

5.0 Spill Cleanup:

In case of a minor spill, clean it up immediately while wearing appropriate PPE.[2]

e Use dry cleanup procedures; sweep or shovel the material up and place it in a clean, dry,
sealable, and labeled container for disposal.[2][7] Avoid generating dust.[2]

o Materials used for spill cleanup must also be disposed of as hazardous waste.[1]

o For major spills, evacuate the area and alert your institution's emergency services or EHS
department.[2]

6.0 Empty Container Decontamination:
o A container that held 2-aminobenzonitrile must be treated as hazardous waste.[7]

e It should not be disposed of in regular trash unless it has been triple-rinsed with a suitable
solvent capable of removing the chemical residue.[1] The rinsate from this process must be
collected and disposed of as hazardous waste.[1]

Disposal Workflow Visualization

The following diagram illustrates the procedural flow for the proper disposal of 2-
aminobenzonitrile.
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Preparation & Collection

Waste 2-Aminobenzonitrile
(Solid or Contaminated Debris)

'

Wear Full PPE
(Gloves, Goggles, Lab Coat)

'

Collect in a Designated,
Compatible Waste Container

Labeling & S&)rage

Securely Cap and Label Container
('Hazardous Waste', Chemical Name)

'

Store in Secondary Containment
within a Satellite Accumulation Area (SAA)

Final Disposal

Contact EHS/Safety Office
for Waste Pickup

'

Professional Disposal by
Licensed Facility (e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-aminobenzonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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